![molecular formula C14H20N6O B6448945 2-({1-[(1-methyl-1H-1,2,4-triazol-5-yl)methyl]piperidin-4-yl}methoxy)pyrazine CAS No. 2549014-12-0](/img/structure/B6448945.png)
2-({1-[(1-methyl-1H-1,2,4-triazol-5-yl)methyl]piperidin-4-yl}methoxy)pyrazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “2-({1-[(1-methyl-1H-1,2,4-triazol-5-yl)methyl]piperidin-4-yl}methoxy)pyrazine” is a complex organic molecule. It contains a 1,2,4-triazole ring, which is a type of azole, a class of five-membered nitrogen-containing heterocycles . The 1-methyl-1H-1,2,4-triazole component is known to have a molecular weight of 83.0919 .
Scientific Research Applications
2-({1-[(1-methyl-1H-1,2,4-triazol-5-yl)methyl]piperidin-4-yl}methoxy)pyrazine has been studied for its potential applications in the fields of medicinal chemistry and drug discovery. It has been found to possess a range of biological activities, including antifungal, antibacterial, and anti-inflammatory effects. In addition, it has been found to have antioxidant, anti-cancer, and neuroprotective properties. This compound has also been studied for its potential as a therapeutic agent for the treatment of various diseases, such as diabetes, cancer, and neurological disorders.
Mechanism of Action
Target of Action
It’s known that 1,2,4-triazole derivatives often interact with various enzymes and receptors in the body . The specific targets for this compound would need to be identified through further experimental studies.
Mode of Action
The anticancer activity of similar molecules is often due to the nitrogen atoms of the triazole moiety actively contributing to binding to the active site of enzymes . This interaction can lead to changes in the enzyme’s function, potentially inhibiting its activity.
Biochemical Pathways
Compounds with similar structures have been shown to exhibit anticancer properties They may interfere with the pathways involved in cell proliferation and survival, leading to the death of cancer cells
Pharmacokinetics
The molecular weight of the related compound 1-methyl-1h-1,2,4-triazole is 830919 , which suggests that it might have good absorption and distribution characteristics due to its relatively small size
Result of Action
Similar compounds have shown cytotoxic activities against various tumor cell lines
Advantages and Limitations for Lab Experiments
2-({1-[(1-methyl-1H-1,2,4-triazol-5-yl)methyl]piperidin-4-yl}methoxy)pyrazine has been found to be relatively stable in solution, making it suitable for use in laboratory experiments. In addition, it is relatively non-toxic and has a low molecular weight, making it easy to synthesize and store. However, it is not soluble in water, which may limit its use in certain experiments.
Future Directions
The potential future directions for 2-({1-[(1-methyl-1H-1,2,4-triazol-5-yl)methyl]piperidin-4-yl}methoxy)pyrazine include further research into its mechanism of action, its potential as a therapeutic agent for the treatment of various diseases, and its use as a tool for drug discovery. In addition, further research into its biochemical and physiological effects, as well as its advantages and limitations for lab experiments, is needed. Finally, further research into its potential applications in the fields of medicinal chemistry and drug discovery is also needed.
Synthesis Methods
2-({1-[(1-methyl-1H-1,2,4-triazol-5-yl)methyl]piperidin-4-yl}methoxy)pyrazine can be synthesized through a variety of methods, including the Biginelli reaction, the Ullmann reaction, and the Pictet-Spengler reaction. The Biginelli reaction is a three-component condensation reaction involving an aldehyde, an α-ketoacid, and an aromatic amine. The Ullmann reaction is a four-component coupling reaction involving an aryl halide, an aryl amine, a base, and a catalyst. The Pictet-Spengler reaction is a condensation reaction involving an aldehyde, a secondary amine, and a carbonyl compound. All of these methods have been used to synthesize this compound.
properties
IUPAC Name |
2-[[1-[(2-methyl-1,2,4-triazol-3-yl)methyl]piperidin-4-yl]methoxy]pyrazine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H20N6O/c1-19-13(17-11-18-19)9-20-6-2-12(3-7-20)10-21-14-8-15-4-5-16-14/h4-5,8,11-12H,2-3,6-7,9-10H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KMZFKGZZOPBXCV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=NC=N1)CN2CCC(CC2)COC3=NC=CN=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H20N6O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
288.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.